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Abstract
Pulegone, a naturally occurring monoterpene ketone, is the principal component of the

essential oil of several plants in the Lamiaceae family, most notably pennyroyal (Mentha

pulegium and Hedeoma pulegioides). Historically, these plants have been integral to traditional

medicine systems worldwide for a diverse range of applications, from culinary flavoring to

potent medicinal preparations. This technical guide provides a comprehensive historical

perspective on the ethnobotanical uses of pulegone-rich plants, with a focus on the scientific

basis for their traditional applications and the mechanisms underlying their physiological

effects. This document summarizes key quantitative toxicological data, details relevant

experimental protocols for assessing pulegone's biological activity, and presents signaling

pathways implicated in its metabolism and toxicity.

Introduction
The use of plants for medicinal purposes is a practice as old as humanity itself. Among the vast

pharmacopeia of the natural world, pulegone-containing plants have a rich and complex history.

Ancient Greek and Roman physicians, including Dioscorides and Pliny the Elder, documented

the use of pennyroyal as a culinary herb and for its medicinal properties.[1][2][3] Its name is

believed to be derived from the Latin word "pulex," meaning flea, alluding to its traditional use

as an insect repellent.[1][2] This guide delves into the historical ethnobotanical applications of
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pulegone, bridging traditional knowledge with modern scientific understanding to provide a

resource for researchers in ethnopharmacology, toxicology, and drug development.

Ethnobotanical Uses of Pulegone-Containing Plants
The primary sources of pulegone in traditional medicine are European pennyroyal (Mentha

pulegium) and American pennyroyal (Hedeoma pulegioides).[1][2] While belonging to different

genera, they have been used interchangeably due to their similar chemical profiles and

therapeutic applications.[4][5]

Culinary and Flavoring Agent
Historically, pennyroyal was a common culinary herb, particularly in Greek and Roman cuisine,

often used in recipes alongside herbs like lovage, oregano, and coriander.[1] The leaves, with

their strong, mint-like aroma, were also brewed into teas for promoting good digestion.[6][7] An

essential oil derived from these plants has been utilized by the food industry as a flavoring

agent in beverages, ice cream, and baked goods.[6][7]

Insect Repellent
One of the most consistent historical uses of pennyroyal is as an insect repellent.[1][6][7] The

crushed leaves and stems were rubbed on the body to ward off fleas, ticks, gnats, and

mosquitos.[1][6][7] The essential oil has also been a component in commercial insect

repellents.[6][7]

Traditional Medicinal Applications
The medicinal uses of pulegone-rich plants are extensive and varied, though often

accompanied by warnings of toxicity.

Digestive Aid: A tea made from the leaves was traditionally used as a carminative to treat

digestive disorders such as gas, bloating, and stomach aches.[6][7]

Respiratory Ailments: European settlers and Native American tribes used pennyroyal to treat

colds, whooping cough, and other respiratory ailments, often due to its ability to promote

perspiration.[2][5][6][7]
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Female Health, Emmenagogue, and Abortifacient: Historically, pennyroyal has been widely

known for its use in addressing "female disorders."[2] It was used to treat painful

menstruation and as an aid in childbirth.[6][7] Most notably, it has a long and well-

documented history as an emmenagogue to stimulate menstrual flow and, in higher doses,

as a potent abortifacient.[1][2][3][5][8] This application dates back to ancient Greece and

Rome.[3][9] However, it is crucial to note that the dose required to induce abortion is

dangerously close to, and in some cases, is a lethal dose.[2][10]

Toxicology and Metabolism of Pulegone
The significant toxicity of pulegone, particularly in the form of concentrated essential oil, is a

critical aspect of its historical and modern scientific consideration. Ingestion of pennyroyal oil

can lead to severe health consequences, including liver and kidney damage, and has been

fatal in some instances.[1][11][12]

Quantitative Toxicological Data
The toxicity of pulegone has been evaluated in numerous studies. The following tables

summarize key quantitative data on its acute toxicity.

Compound Test Animal
Route of

Administration
LD50 Value Reference

(R)-(+)-Pulegone Rat Oral 470 mg/kg bw [13][14]

Isopulegol Rat Oral 936 mg/kg bw [13]

Isopulegyl

acetate
Rat Oral > 5000 mg/kg bw [13]

(S)-(-)-Pulegone Mouse Intraperitoneal
Less toxic than

(R)-(+)-isomer
[13]

(R)-(+)-Pulegone Mouse Intraperitoneal
400 mg/kg bw

(5/10 deaths)
[13]

Menthofuran Mouse Intraperitoneal
200 mg/kg bw

(5/15 deaths)
[13]
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Table 1: Acute Toxicity (LD50) of Pulegone and Related Compounds.

Compound Test Animal Dose Duration
Observed

Effects
Reference

(R)-(+)-

Pulegone
Rat

20, 80, 160

mg/kg bw/day
28 days

Dose-

dependent

atonia,

reduced

water

consumption,

and body

weight gain at

higher doses.

[14]

(R)-(+)-

Pulegone
Rat

100 mg/kg

bw/day
Not specified

Increased

alanine

aminotransfer

ase activity.

[13]

Peppermint

Oil (1.1%

pulegone)

Rat
40 mg/kg

bw/day
90 days

NOEL for

nephropathy.
[13]

Table 2: Sub-chronic Toxicity of Pulegone.

Metabolism and Hepatotoxicity
Pulegone itself is not the ultimate toxicant. Its hepatotoxicity is primarily attributed to its

metabolic bioactivation in the liver by cytochrome P450 (CYP) enzymes.[15][16][17] The major

metabolic pathway involves the oxidation of pulegone to menthofuran, a more potent

hepatotoxin.[15][16][17]

The following diagram illustrates the metabolic activation of pulegone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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